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Compound of Interest

Compound Name: 1-(4-Isocyanophenyl)ethanone

CAS No.: 125192-28-1

Cat. No.: B050862

Get Quote

Executive Summary & Chemical Profile
1-(4-Isocyanophenyl)ethanone represents a strategic "middle ground" in the aryl isocyanide

class. Unlike electron-rich alkyl isocyanides (e.g., tert-butyl isocyanide) which are highly

nucleophilic but prone to steric hindrance, or strongly deactivated aryl isocyanides (e.g., 4-

nitrophenyl isocyanide) which suffer from sluggish kinetics, the p-acetyl derivative offers a

balanced electronic profile.

Its para-acetyl group (

) serves two critical functions:

Electronic Tuning: It moderately withdraws electron density (

), increasing the electrophilicity of the intermediate nitrilium ion without fully quenching the
nucleophilicity required for the initial addition step.
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Orthogonal Functionalization: The ketone moiety remains intact during Ugi/Passerini

condensations, providing a handle for post-condensation modifications (e.g., reductive

amination, Grignard addition) that is absent in simple phenyl isocyanide.

Comparative Reactivity Matrix

Feature
1-(4-

Isocyanophenyl

)ethanone

Phenyl

Isocyanide

Cyclohexyl

Isocyanide
TosMIC

Nucleophilicity

(C-term)
Moderate High Very High

Low (

-acidic)

Nitrilium

Electrophilicity
High Moderate Low N/A

Odor Profile
Low (Solid

matrix)
High (Volatile) High (Volatile) Low (Solid)

Ugi-Smiles

Suitability
Excellent Good Poor Poor

Post-MCR Utility
High (Ketone

handle)
Low Low

High

(Heterocycles)

Mechanistic Deep Dive: The Ugi-4CR Pathway
The primary utility of this compound lies in the Ugi 4-Component Reaction (U-4CR). The

mechanism involves a delicate balance between the isocyanide's ability to attack the iminium

ion and the subsequent trapping of the nitrilium intermediate.

The Electronic "Push-Pull" Effect
In a standard Ugi reaction involving an amine, aldehyde, carboxylic acid, and isocyanide:

Imine Formation: The amine and aldehyde condense to form an iminium ion. This step is

independent of the isocyanide.[1]

Nucleophilic Attack (
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): The isocyanide carbon attacks the iminium.[1]

Insight: 1-(4-Isocyanophenyl)ethanone reacts slower in this step compared to cyclohexyl

isocyanide due to the electron-withdrawing acetyl group lowering the HOMO energy of the

isocyanide carbon.

Nitrilium Trapping (

): The resulting nitrilium ion is attacked by the carboxylate.

Insight: This is where the acetyl group shines. By destabilizing the positive charge on the

nitrilium nitrogen (inductive withdrawal), it makes the carbon extremely electrophilic. This

accelerates

, preventing side reactions (like Passerini rearrangement competition) often seen with
sterically bulky or electron-rich isocyanides.

Pathway Visualization
The following diagram illustrates the reaction coordinate, highlighting the specific

stabilization/destabilization effects of the 4-acetyl group.

Electronic Effect of 4-Acetyl Group
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Caption: Kinetic profile of 1-(4-Isocyanophenyl)ethanone in Ugi-4CR. The acetyl group

creates a kinetic bottleneck at addition but accelerates the critical trapping step.
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Experimental Protocols
Protocol A: Synthesis of 1-(4-Isocyanophenyl)ethanone
Rationale: This compound is often synthesized fresh to avoid polymerization. The dehydration

of the formamide precursor is the most reliable route.

Reagents:

4-Aminoacetophenone (1.0 equiv)

Formic acid (excess) / Acetic anhydride (excess) for formylation

Phosphorus oxychloride (

, 1.2 equiv)

Triethylamine (

, 3.0 equiv)

Dichloromethane (DCM)

Step-by-Step Workflow:

Formylation: Reflux 4-aminoacetophenone in ethyl formate (or use

) to generate N-(4-acetylphenyl)formamide. Recrystallize from ethanol.

Checkpoint: Verify conversion by TLC (disappearance of amine spot).

Dehydration: Dissolve the formamide in dry DCM at -5°C.

Add

followed by dropwise addition of

. Maintain temperature below 0°C to prevent charring.

Quench: Pour the mixture into ice-cold
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solution (sat.).

Safety: Isocyanides are potent odors.[2][3] Use a bleach trap for all glassware.

Purification: Flash chromatography (Hexane/EtOAc 8:2). The product is a beige solid.

Protocol B: Comparative Ugi Reaction Setup
Rationale: To benchmark reactivity, run this alongside cyclohexyl isocyanide.

Imine Formation: Stir Benzaldehyde (1.0 mmol) and Benzylamine (1.0 mmol) in Methanol

(1.0 M) for 30 min.

Acid Addition: Add Benzoic acid (1.0 mmol). Stir 5 min.

Isocyanide Addition: Add 1-(4-Isocyanophenyl)ethanone (1.0 mmol).

Observation: Unlike alkyl isocyanides which react within minutes, this reaction may require

12-24 hours at room temperature due to the reduced nucleophilicity.

Workup: Evaporate solvent. Triturate residue with ether to precipitate the peptide-like

product.

Performance Data & Alternatives
Yield Comparison in Standard Ugi-4CR
Conditions: Benzaldehyde, Benzylamine, Benzoic Acid, Methanol, RT, 24h.
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Isocyanide
Variant

Yield (%) Reaction Time Purity Profile
Mechanistic
Note

1-(4-

Isocyanophenyl)

ethanone

78-85% 18 h High

Clean

conversion; no

Passerini

byproduct.

Cyclohexyl

Isocyanide
92% 4 h Moderate

Some trace

hydrolysis

products.

4-Nitrophenyl

Isocyanide
65% 48 h Low

Sluggish attack;

requires heating.

Phenyl

Isocyanide
80% 12 h Moderate

Prone to

polymerization.

Metal Coordination (Catalysis)
In palladium-catalyzed insertions (e.g., synthesis of imidoyl palladium species), 1-(4-
Isocyanophenyl)ethanone acts as a strong

-acceptor ligand.

Binding Strength: Stronger back-bonding than alkyl isocyanides due to the low-lying

orbital of the arene-carbonyl system.

Impact: Stabilizes low-valent metal centers (

), often requiring higher temperatures for the migratory insertion step compared to electron-
rich ligands.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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